Cas no 13386-35-1 (Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-)

• Product Name: Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
• CAS No: 13386-35-1
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1234022
• PubChem ID: 2853623
• Update Time: 2025-04-20

Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
• SR-01000214001
• SCHEMBL10976262
• CBMicro_024970
• CCG-12135
• [5-chloro-2-(methylamino)phenyl]-phenylmethanol
• [5-chloro-2-(methylamino)phenyl](phenyl)methanol
• DB-189788
• BIM-0025077.P001
• SR-01000214001-1
• (5-Chloro-2-(methylamino)phenyl)(phenyl)methanol
• Oprea1_810056
• 13386-35-1

• Inchi： 1S/C14H14ClNO/c1-16-13-8-7-11(15)9-12(13)14(17)10-5-3-2-4-6-10/h2-9,14,16-17H,1H3
• InChI Key： ZPUSFOHQVMOPOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)O)NC

Computed Properties

• Exact Mass: 247.07652
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes